ethyl 3-oxo-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)amino]propanoate

• IUPAC Name: ethyl 3-oxo-3-[(1,7,7-trimethyl-2-bicyclo[2.2.1]heptanyl)amino]propanoate
• InChI: InChI=1S/C15H25NO3/c1-5-19-13(18)9-12(17)16-11-8-10-6-7-15(11,4)14(10,2)3/h10-11H,5-9H2,1-4H3,(H,16,17)
• InChI Key: DSJMNWFFCQVCOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC1CC2CCC1(C2(C)C)C
• Molecular Formula: C15H25NO3
• Molecular Weight: 267.36 g/mol

Description

The compound “ethyl 3-oxo-3-[(1,7,7-trimethylbicyclo[2.2.1]hept-2-yl)amino]propanoate” is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are widely used in a variety of applications from plastics to perfumes.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an ester functional group, a ketone group, and a bicyclic heptane structure. The exact structure would depend on the specific arrangement of these groups in the molecule.

Chemical Reactions Analysis

As an ester, this compound would be expected to undergo reactions typical of this class of compounds, such as hydrolysis, reduction, and reactions with Grignard reagents. The ketone group could undergo reactions such as nucleophilic addition or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, esters generally have pleasant odors and are often liquids at room temperature. The bicyclic structure could also influence the compound’s properties.

Mechanism of Action

Without more specific information about the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its reactivity, stability, and any biological activity.